Cas no 606109-19-7 (2-[2-(2-Amino-2-oxoethyl)sulfanylbenzimidazol-1-yl]-N-cyclopentylacetamide)

• Product Name: 2-[2-(2-Amino-2-oxoethyl)sulfanylbenzimidazol-1-yl]-N-cyclopentylacetamide
• CAS No: 606109-19-7
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 852739
• Update Time: 2023-08-02

2-[2-(2-Amino-2-oxoethyl)sulfanylbenzimidazol-1-yl]-N-cyclopentylacetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetamide,2-[(2-amino-2-oxoethyl)thio]-N-cyclopentyl-(9CI)
• 2-[2-(2-amino-2-oxoethyl)sulfanylbenzimidazol-1-yl]-N-cyclopentylacetamide
• 1h-benzimidazole-1-acetamide,2-[(2-amino-2-oxoethyl)thio]-n-cyclopentyl-
• 2-[2-(2-Amino-2-oxoethyl)sulfanylbenzimidazol-1-yl]-N-cyclopentylacetamide

• Inchi： 1S/C16H20N4O2S/c17-14(21)10-23-16-19-12-7-3-4-8-13(12)20(16)9-15(22)18-11-5-1-2-6-11/h3-4,7-8,11H,1-2,5-6,9-10H2,(H2,17,21)(H,18,22)
• InChI Key： QXQVKPZMKLTHJZ-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1=NC2C=CC=CC=2N1CC(NC1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 442
• Topological Polar Surface Area: 115